Cas no 122491-41-2 ()

• CAS No: 122491-41-2
• MF: C₈H₁₁F₃S
• MW: 196.233151674271
• CID: 2845973
• PubChem ID: 24978403
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H11F3S/c1-5-3-7(8(9,10)11)12-4-6(5)2/h7H,3-4H2,1-2H3
• InChI Key： UCBVKTQKJXWYHQ-UHFFFAOYSA-N
• SMILES： S1CC(C)=C(C)CC1C(F)(F)F

Computed Properties

• Exact Mass: 196.05335601g/mol
• Monoisotopic Mass: 196.05335601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans